Technical Guide: Tetradecamethylhexasiloxane (CAS No. 107-52-8)
Technical Guide: Tetradecamethylhexasiloxane (CAS No. 107-52-8)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tetradecamethylhexasiloxane, a linear siloxane, is a versatile compound with significant applications across various scientific and industrial domains. Its inherent properties, including thermal stability, chemical inertness, and low surface tension, make it a valuable component in formulations ranging from personal care products to high-performance lubricants.[1] In the realm of research and drug development, its biocompatibility and dielectric properties are of particular interest. This guide provides an in-depth overview of Tetradecamethylhexasiloxane, focusing on its physicochemical characteristics, relevant experimental protocols, and potential applications in advanced drug delivery systems.
Physicochemical Properties
A comprehensive summary of the key physicochemical properties of Tetradecamethylhexasiloxane is presented in Table 1. This data is essential for understanding its behavior in various experimental and formulation contexts.
Table 1: Physicochemical Properties of Tetradecamethylhexasiloxane
| Property | Value | Reference(s) |
| Molecular Formula | C14H42O5Si6 | [1][2] |
| Molecular Weight | 458.99 g/mol | [2][3] |
| CAS Number | 107-52-8 | [1][2] |
| Appearance | Colorless, clear liquid | [1][2] |
| Melting Point | -59 °C | [1][2] |
| Boiling Point | 142 °C at 20 mmHg | [1][2] |
| Density | 0.891 g/cm³ | [2] |
| Refractive Index | n20/D 1.40 | [1] |
| Viscosity | 2.9 mm²/s | |
| Solubility | Soluble in alcohol and benzene. | [2] |
| IUPAC Name | [dimethyl(trimethylsilyloxy)silyl]oxy-[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilane | [2] |
Safety and Handling
Tetradecamethylhexasiloxane is considered a combustible liquid and should be handled with appropriate safety precautions.[4] While it is generally not classified as hazardous, it may cause mild skin and eye irritation.[4] For detailed safety information, refer to the Safety Data Sheet (SDS).
Table 2: Safety Information for Tetradecamethylhexasiloxane
| Hazard Statement | Precautionary Statement |
| H227: Combustible liquid | P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking. |
| May cause skin irritation. | P280: Wear protective gloves/protective clothing/eye protection/face protection. |
| May cause eye irritation. | P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |
Experimental Protocols
A highly relevant application for drug development professionals is the use of siloxane-based materials in advanced drug delivery systems. The following protocol outlines the synthesis of siloxane-incorporated lipid nanoparticles (SiLNPs) for mRNA delivery, a cutting-edge application in modern therapeutics.
Experimental Protocol: Synthesis of Siloxane-Incorporated Lipid Nanoparticles (SiLNPs) for mRNA Delivery
This protocol is adapted from a combinatorial approach to developing SiLNPs for tissue-specific mRNA delivery.
Objective: To synthesize SiLNPs capable of encapsulating and delivering mRNA to target cells.
Materials:
-
Siloxane amines (Six)
-
Epoxide-/ester-/amide bond-based alkylated tails (Cy/Oy/Ny)
-
mRNA encoding a reporter protein (e.g., Firefly Luciferase)
-
Phospholipid (e.g., DOPE)
-
Cholesterol
-
PEG-lipid
-
Ethanol
-
Citrate buffer (pH 4.0)
-
Phosphate-buffered saline (PBS, pH 7.4)
Equipment:
-
Microfluidic mixing device (e.g., NanoAssemblr)
-
Dialysis system (e.g., with a 10 kDa MWCO membrane)
-
Dynamic light scattering (DLS) instrument for size and polydispersity analysis
-
Spectrofluorometer for encapsulation efficiency determination
Procedure:
-
Lipidoid Synthesis: Synthesize a library of siloxane-based lipidoids through combinatorial reactions between various siloxane amines and alkylated tails.
-
Lipid Stock Preparation: Prepare a stock solution of the synthesized siloxane-incorporated lipidoid, phospholipid, cholesterol, and PEG-lipid in ethanol at a specific molar ratio.
-
mRNA Stock Preparation: Prepare a stock solution of the mRNA in a citrate buffer.
-
Nanoparticle Formulation:
-
Utilize a microfluidic mixing device to rapidly mix the lipid-ethanol solution with the mRNA-aqueous buffer solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).
-
The rapid mixing induces the self-assembly of the lipids around the mRNA, forming the SiLNPs.
-
-
Purification:
-
Remove the ethanol and unencapsulated mRNA by dialyzing the formulated SiLNPs against PBS at 4 °C for at least 2 hours.
-
-
Characterization:
-
Size and Polydispersity: Measure the hydrodynamic diameter and polydispersity index (PDI) of the SiLNPs using DLS.
-
Encapsulation Efficiency: Determine the percentage of mRNA encapsulated within the SiLNPs using a fluorescent dye-based assay (e.g., RiboGreen assay).
-
Visualizations
Synthesis of Siloxane-Incorporated Lipid Nanoparticles (SiLNPs)
The following diagram illustrates the workflow for the synthesis of SiLNPs for mRNA delivery.
Caption: A flowchart illustrating the key stages in the synthesis of siloxane-incorporated lipid nanoparticles.
Applications in Research and Drug Development
The unique properties of Tetradecamethylhexasiloxane and related siloxanes make them valuable in various aspects of research and drug development:
-
Excipient in Formulations: Due to its low surface tension and non-irritating nature, it can be used as an excipient in topical and transdermal drug delivery systems to improve spreadability and skin feel.[1]
-
Component of Medical Devices: Its biocompatibility and stability are advantageous for its use in medical devices that have tissue contact.[1]
-
Advanced Drug Delivery: As demonstrated in the experimental protocol, siloxane-based materials are being engineered into sophisticated nanoparticles for the targeted delivery of nucleic acid therapeutics like mRNA. The inclusion of siloxane moieties can enhance cellular uptake and endosomal escape of these nanoparticles.
-
Analytical Chemistry: In gas chromatography, stationary phases are often based on polysiloxanes. Understanding the properties of shorter-chain siloxanes like Tetradecamethylhexasiloxane is crucial for troubleshooting and method development, as they can sometimes appear as contaminants or "ghost peaks".
Conclusion
Tetradecamethylhexasiloxane is a well-characterized compound with established physicochemical properties. While its direct role in biological signaling pathways is not documented, its importance in materials science and pharmaceutical technology is growing. For researchers and drug development professionals, the true potential of this and related siloxanes lies in their application as enabling materials for novel drug delivery systems. The development of siloxane-incorporated nanoparticles for nucleic acid therapies represents a significant advancement, showcasing how the fundamental properties of these compounds can be leveraged to address complex challenges in medicine. Further research into the synthesis and functionalization of specific oligosiloxanes will undoubtedly open up new avenues for innovation in drug delivery and biomedical engineering.
